(2,2-dimethyl-2H-chromen-6-yl)boronic acid

• Molecular Formula: C11H13BO3
• Molecular Weight: 204.03 g/mol
• IUPAC Name: (2,2-dimethylchromen-6-yl)boronic acid
• InChI: InChI=1S/C11H13BO3/c1-11(2)6-5-8-7-9(12(13)14)3-4-10(8)15-11/h3-7,13-14H,1-2H3
• InChI Key: MXEJJLJEDBRWFP-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(C=C1)OC(C=C2)(C)C)(O)O

Description

(2,2-dimethyl-2H-chromen-6-yl)boronic acid is a useful research compound. Its molecular formula is C11H13BO3 and its molecular weight is 204.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-bromo-2,2-dimethyl-2H-chromene (18 g) in tetrahydrofuran (150 mL) was added butyllithium (53 mL, 1.6 M hexane solution) at −78° C. under an argon atmosphere, and the mixture was stirred for 30 min. Triisopropyl borate (21 mL) was added, and the mixture was stirred for 3 hr while allowing to warm to room temperature. 1 M hydrochloric acid (150 mL) was added to the reaction mixture, and the mixture was stirred for 2 hr and extracted with ethyl acetate. The organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate, and the solvent was evaporated. The residue was purified by silica gel column chromatography to give the title compound (13 g, 82%) as colorless crystals.